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Get Quote
\ J

For Immediate Release

This technical guide provides an in-depth overview of Rutin hydrate, a flavonoid glycoside of
significant interest in pharmaceutical and nutraceutical research. This document, tailored for
researchers, scientists, and drug development professionals, consolidates key chemical data,
explores its primary biological activities, and furnishes detailed experimental protocols and
pathway diagrams to facilitate further investigation.

Core Chemical and Physical Data

Rutin hydrate's chemical identity can be subject to variation based on its degree of hydration,
which is reflected in its CAS number and molecular weight. The anhydrous form of rutin has a
distinct CAS number from its hydrated counterparts. For clarity, the table below summarizes
these key identifiers.
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Parameter

Value

Source(s)

Chemical Name

2-(3,4-dihydroxyphenyl)-5,7-
dihydroxy-3-
[[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
[[(2R,3R,4R,5R,6S)-3,4,5-
trihydroxy-6-methyloxan-2-
ylJoxymethyl]oxan-2-

ylJoxy]chromen-4-one;hydrate

[1]

Synonyms

Quercetin-3-rutinoside hydrate,
Vitamin P hydrate, Rutoside
hydrate, Sophorin hydrate

(112131

Molecular Formula

C27H30016 - XH20

[3]

207671-50-9 (hydrate),

CAS Number 250249-75-3 (trihydrate), 153-
18-4 (anhydrous)
610.52 g/mol (anhydrous
Molecular Weight basis), 628.5 g/mol (hydrated),
664.6 g/mol (trihnydrate)
Light yellow to yellow-green
Appearance
powder
Melting Point 195 °C (decomposition)
Soluble in DMSO, pyridine,
and aqueous base; insoluble in
Solubility chloroform. Low water

solubility for the monomer
(0.125 mg/mL).

Key Biological Activities and Mechanisms of Action

Rutin hydrate exhibits a wide spectrum of pharmacological activities, primarily attributed to its

antioxidant and anti-inflammatory properties. These activities stem from its ability to modulate
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key cellular signaling pathways.

Antioxidant Properties

Rutin's antioxidant mechanism is multifaceted. It can directly scavenge free radicals and
chelate iron, thereby preventing the generation of reactive oxygen species (ROS). Furthermore,
it upregulates endogenous antioxidant enzymes such as superoxide dismutase (SOD),
catalase (CAT), and glutathione peroxidase (GPx). This dual action helps protect cells from
oxidative damage, a key factor in the pathogenesis of numerous diseases.

Anti-inflammatory Effects

The anti-inflammatory action of rutin is largely mediated by its inhibition of pro-inflammatory
signaling pathways. It has been shown to suppress the activation of nuclear factor-kappa B
(NF-kB), a critical transcription factor for inflammatory gene expression. By inhibiting NF-kB,
rutin reduces the production of pro-inflammatory cytokines like tumor necrosis factor-alpha
(TNF-a) and interleukin-6 (IL-6). Additionally, it can modulate the mitogen-activated protein
kinase (MAPK) signaling cascade, further contributing to its anti-inflammatory profile.

Signaling Pathways Modulated by Rutin Hydrate

Rutin's therapeutic potential is linked to its ability to influence several key signaling pathways
involved in cellular homeostasis, inflammation, and apoptosis.
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Fig. 1: Rutin's modulation of key cellular signaling pathways.

Experimental Protocols

To facilitate research and ensure reproducibility, this section provides detailed methodologies
for key experiments commonly used to assess the bioactivity of rutin hydrate.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay

This assay is a standard procedure for evaluating the antioxidant potential of a compound.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an
antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-
colored diphenylpicrylhydrazine, leading to a decrease in absorbance at 517 nm.

Materials:
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e Rutin hydrate

e DPPH (2,2-diphenyl-1-picrylhydrazyl)
e Methanol or Ethanol

o UV-VIS Spectrophotometer

e Microplate reader (optional)

e Ascorbic acid (as a positive control)
Procedure:

o Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.
The solution should be freshly made and protected from light.

o Preparation of Sample Solutions: Prepare a stock solution of rutin hydrate in the same
solvent. Create a series of dilutions at different concentrations (e.g., 10, 25, 50, 100, 200

png/mL).

e Reaction:

o In a test tube or microplate well, add 1.0 mL of the DPPH solution to 3.0 mL of each rutin
hydrate dilution.

o Mix vigorously.
o Incubate the mixture in the dark at room temperature for 30 minutes.
e Measurement:
o Measure the absorbance of the solutions at 517 nm using a UV-VIS spectrophotometer.
o Use the solvent (methanol or ethanol) as a blank.

o A control sample containing the solvent and the DPPH solution should also be measured.
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e Calculation: The percentage of DPPH radical scavenging activity is calculated using the
following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100
Where:

o A control is the absorbance of the control reaction.
o A _sample is the absorbance of the test sample.

o Data Analysis: Plot the scavenging percentage against the concentration of rutin hydrate to
determine the ECso value (the concentration required to scavenge 50% of the DPPH
radicals).
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Fig. 2: Workflow for the DPPH radical scavenging assay.

Western Blot Analysis for Protein Expression

This technique is used to detect specific proteins in a sample and is crucial for studying the
effects of rutin on signaling pathways.

Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred
to a membrane, and then probed with specific antibodies to detect the protein of interest.
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Materials:

e Cells or tissue treated with rutin hydrate

o RIPA lysis buffer with protease and phosphatase inhibitors
o BCA protein assay kit

o SDS-PAGE gels

e PVDF or nitrocellulose membranes

» Transfer buffer

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies (e.g., anti-NF-kB, anti-p-Akt, anti-3-actin)
e HRP-conjugated secondary antibodies

e Chemiluminescent substrate (ECL)

e Imaging system (e.g., CCD camera-based imager)
Procedure:

e Cell Lysis and Protein Quantification:

[¢]

Treat cells with desired concentrations of rutin hydrate for a specified time.

o

Wash cells with ice-cold PBS and lyse them using RIPA buffer.

[e]

Centrifuge the lysate to pellet cell debris and collect the supernatant.

o

Determine the protein concentration of each lysate using a BCA assay.
e SDS-PAGE:

o Normalize protein amounts for all samples (e.g., 20-40 ug per lane).
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o Mix the lysate with Laemmli sample buffer and boil at 95°C for 5 minutes.

o Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate proteins
by size.

e Protein Transfer:

o Transfer the separated proteins from the gel to a PVDF membrane.

o Confirm transfer efficiency by staining the membrane with Ponceau S.
e Immunoblotting:

o Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-
specific antibody binding.

o Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at
4°C with gentle agitation.

o Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween 20) for

5-10 minutes each.
o Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
o Wash the membrane again three times with TBST.
e Detection and Analysis:
o Apply the chemiluminescent substrate to the membrane.
o Capture the signal using an imaging system.

o Quantify the band intensities using image analysis software. Normalize the expression of
the target protein to a loading control (e.g., B-actin or GAPDH).

This technical guide provides a foundational understanding of Rutin hydrate for research and
development purposes. The provided data and protocols are intended to serve as a starting
point for further investigation into the therapeutic potential of this versatile flavonoid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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